Cas no 110334-50-4 (11H-Benzo[b]fluoren-11-ol)

• Product Name: 11H-Benzo[b]fluoren-11-ol
• CAS No: 110334-50-4
• MF: C₁₇H₁₂O
• MW: 232.276584625244
• CID: 2885806
• PubChem ID: 118489689
• Update Time: 2025-11-06

11H-Benzo[b]fluoren-11-ol Chemical and Physical Properties

Names and Identifiers

• 11H-Benzo[b]fluoren-11-ol

• Inchi： 1S/C17H12O/c18-17-14-8-4-3-7-13(14)15-9-11-5-1-2-6-12(11)10-16(15)17/h1-10,17-18H
• InChI Key： WFVMOLJJSFYSRP-UHFFFAOYSA-N
• SMILES： C1(O)C2=C(C=CC=C2)C2=C1C=C1C=CC=CC1=C2

Computed Properties

• Exact Mass: 232.088815002g/mol
• Monoisotopic Mass: 232.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 11H-Benzo[b]fluoren-11-ol

Comprehensive Overview of 11H-Benzo[b]fluoren-11-ol (CAS No. 110334-50-4): Properties, Applications, and Research Insights

11H-Benzo[b]fluoren-11-ol (CAS No. 110334-50-4) is a polycyclic aromatic compound with a unique molecular structure that has garnered significant attention in organic chemistry and materials science. This compound, characterized by its fused benzene and fluorene rings, serves as a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its photophysical properties and structural rigidity, which make it valuable for applications ranging from organic electronics to pharmaceutical research.

The growing interest in sustainable materials and green chemistry has propelled studies on 11H-Benzo[b]fluoren-11-ol. Its derivatives are being investigated for use in OLEDs (Organic Light-Emitting Diodes), where their high thermal stability and luminescent efficiency are critical. Additionally, the compound’s role in catalysis and polymer science aligns with the global push toward eco-friendly industrial processes. Questions like "How is 11H-Benzo[b]fluoren-11-ol synthesized?" or "What are its applications in optoelectronics?" frequently appear in academic and industrial forums, reflecting its relevance.

From a synthetic perspective, 11H-Benzo[b]fluoren-11-ol is often prepared via multistep organic reactions, including Friedel-Crafts alkylation and oxidative cyclization. Its CAS No. 110334-50-4 is a key identifier in chemical databases, ensuring precise tracking in regulatory compliance and safety assessments. The compound’s solubility in common organic solvents like toluene and dichloromethane further enhances its utility in lab-scale and industrial settings.

Recent advancements in computational chemistry have enabled deeper insights into the electronic properties of 11H-Benzo[b]fluoren-11-ol. Molecular modeling studies predict its behavior in charge-transfer complexes, a hotspot for next-gen solar cells. This aligns with the surge in searches for "organic semiconductors" and "non-toxic fluorescent probes", highlighting the compound’s crossover appeal in energy and biomedical fields.

In summary, 11H-Benzo[b]fluoren-11-ol (CAS No. 110334-50-4) exemplifies the convergence of fundamental research and applied innovation. Its adaptability across disciplines—from material science to drug discovery—ensures its enduring significance. As industries prioritize biodegradable materials and energy-efficient technologies, this compound is poised to remain at the forefront of scientific exploration.